Cas no 2639429-95-9 (3-(1-{(benzyloxy)carbonylamino}-3-methylbutan-2-yl)benzoic acid)

• Product Name: 3-(1-{(benzyloxy)carbonylamino}-3-methylbutan-2-yl)benzoic acid
• CAS No: 2639429-95-9
• MF: C₂₀H₂₃NO₄
• MW: 341.40092587471
• CID: 5641811
• PubChem ID: 165899498
• Update Time: 2025-10-05

3-(1-{(benzyloxy)carbonylamino}-3-methylbutan-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27784185
• 2639429-95-9
• 3-(1-{[(benzyloxy)carbonyl]amino}-3-methylbutan-2-yl)benzoic acid
• 3-(1-{(benzyloxy)carbonylamino}-3-methylbutan-2-yl)benzoic acid

• Inchi： 1S/C20H23NO4/c1-14(2)18(16-9-6-10-17(11-16)19(22)23)12-21-20(24)25-13-15-7-4-3-5-8-15/h3-11,14,18H,12-13H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key： RQWJHSVSJPANOL-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NCC(C1C=CC=C(C(=O)O)C=1)C(C)C)=O

Computed Properties

• Exact Mass: 341.16270821g/mol
• Monoisotopic Mass: 341.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(1-{(benzyloxy)carbonylamino}-3-methylbutan-2-yl)benzoic acid

3-(1-{(Benzyloxy)Carbonylamino}-3-Methylbutan-2-yl)Benzoic Acid: A Comprehensive Overview

The compound 3-(1-{(benzyloxy)carbonylamino}-3-methylbutan-2-yl)benzoic acid, identified by the CAS number 2639429-95-9, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into its structure, synthesis, biological activities, and recent advancements in its research.

Structural Insights

The molecular structure of 3-(1-{(benzyloxy)carbonylamino}-3-methylbutan-2-yl)benzoic acid is characterized by a benzoic acid moiety attached to a substituted butanamine group. The presence of the benzyloxy carbonyl (Cbz) protecting group adds complexity to the molecule, making it a valuable intermediate in peptide synthesis. The Cbz group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under acidic or enzymatic cleavage.

Synthesis and Applications

The synthesis of this compound involves a multi-step process, typically starting from the corresponding amino acid derivative. Recent studies have explored novel synthetic routes to enhance the efficiency and scalability of its production. For instance, researchers have employed microwave-assisted synthesis to accelerate reaction times while maintaining high yields. This approach not only reduces production costs but also minimizes environmental impact, aligning with current green chemistry trends.

Biological Activities

Emerging research highlights the potential of 3-(1-{(benzyloxy)carbonylamino}-3-methylbutan-2-yl)benzoic acid as a bioactive molecule. In vitro studies have demonstrated its ability to modulate key enzymes involved in metabolic pathways, suggesting its potential as a lead compound for drug discovery. Additionally, preliminary pharmacokinetic studies indicate favorable absorption profiles, making it a promising candidate for further preclinical evaluation.

Recent Research Advancements

In recent years, advancements in computational chemistry have enabled detailed molecular modeling of this compound. Researchers have utilized molecular docking studies to predict its binding affinity towards various therapeutic targets. These insights are invaluable for guiding medicinal chemists in designing more potent analogs with improved pharmacokinetic properties.

Conclusion

In conclusion, 3-(1-{(benzyloxy)carbonylamino}-3-methylbutan-2-yl)benzoic acid stands as a testament to the intricate interplay between synthetic chemistry and biological activity. Its versatile structure and promising pharmacological profile position it as a key player in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.